Cas no 1361866-06-9 (3-(2,5-Dichlorophenyl)-2-fluoropyridine-6-acetonitrile)

• Product Name: 3-(2,5-Dichlorophenyl)-2-fluoropyridine-6-acetonitrile
• CAS No: 1361866-06-9
• MF: C₁₃H₇Cl₂FN₂
• MW: 281.11248421669
• CID: 4912741
• Update Time: 2025-05-26

3-(2,5-Dichlorophenyl)-2-fluoropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenyl)-2-fluoropyridine-6-acetonitrile

• Inchi： 1S/C13H7Cl2FN2/c14-8-1-4-12(15)11(7-8)10-3-2-9(5-6-17)18-13(10)16/h1-4,7H,5H2
• InChI Key： UFKRJSDOFYBAMS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=C(N=C(CC#N)C=C1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 3.9
• Topological Polar Surface Area: 36.7

Additional information on 3-(2,5-Dichlorophenyl)-2-fluoropyridine-6-acetonitrile

Comprehensive Overview of 3-(2,5-Dichlorophenyl)-2-fluoropyridine-6-acetonitrile (CAS No. 1361866-06-9)

3-(2,5-Dichlorophenyl)-2-fluoropyridine-6-acetonitrile is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoropyridine core and a dichlorophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel heterocyclic compounds and small-molecule inhibitors.

The compound's CAS No. 1361866-06-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its acetonitrile functional group enhances reactivity, enabling diverse derivatization pathways. Recent studies highlight its utility in medicinal chemistry, particularly in targeting enzyme modulation and receptor binding. This aligns with growing industry demand for highly selective and low-toxicity intermediates.

In the context of green chemistry, 3-(2,5-Dichlorophenyl)-2-fluoropyridine-6-acetonitrile has garnered attention for its compatibility with sustainable synthesis methods. Innovations like catalytic fluorination and microwave-assisted reactions have improved its production efficiency, reducing environmental impact. These advancements address frequent search queries such as "eco-friendly heterocyclic synthesis" and "fluorinated building blocks for drug discovery", reflecting market trends.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring purity and structural verification. Such rigor is essential for applications in preclinical research, where compound integrity directly impacts biological assay outcomes. The 2-fluoropyridine segment, in particular, is studied for its metabolic stability—a hot topic in ADME optimization discussions.

From a commercial perspective, CAS 1361866-06-9 is cataloged by major chemical suppliers as a research-grade material, often requested under search terms like "pyridine derivatives for drug development". Its storage typically requires inert atmospheres to preserve the nitrile group's reactivity, a detail frequently queried by laboratory professionals. The compound's stability under various pH conditions also makes it suitable for high-throughput screening platforms.

Emerging applications include its use in material science, where its aromatic system contributes to organic electronic materials. This interdisciplinary potential answers trending searches such as "multifunctional fluorinated aromatics". Furthermore, its structure-activity relationship (SAR) data supports rational drug design, a priority area in AI-driven molecular modeling initiatives.

In summary, 3-(2,5-Dichlorophenyl)-2-fluoropyridine-6-acetonitrile represents a versatile scaffold bridging pharmaceutical innovation and sustainable chemistry. Its documented properties and expanding utility ensure continued relevance in scientific literature and industrial workflows, meeting the needs of researchers exploring next-generation chemical entities.